Cas no 1804361-94-1 (2-Iodo-3-methoxy-4-(trifluoromethoxy)pyridine-5-carbonyl chloride)

• Product Name: 2-Iodo-3-methoxy-4-(trifluoromethoxy)pyridine-5-carbonyl chloride
• CAS No: 1804361-94-1
• MF: C₈H₄ClF₃INO₃
• MW: 381.474944114685
• CID: 4833814
• Update Time: 2025-07-01

2-Iodo-3-methoxy-4-(trifluoromethoxy)pyridine-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-3-methoxy-4-(trifluoromethoxy)pyridine-5-carbonyl chloride

• Inchi： 1S/C8H4ClF3INO3/c1-16-5-4(17-8(10,11)12)3(6(9)15)2-14-7(5)13/h2H,1H3
• InChI Key： LORIVEIWFKPQEV-UHFFFAOYSA-N
• SMILES： IC1C(=C(C(C(=O)Cl)=CN=1)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 292
• XLogP3: 3.2
• Topological Polar Surface Area: 48.4

Additional information on 2-Iodo-3-methoxy-4-(trifluoromethoxy)pyridine-5-carbonyl chloride

2-Iodo-3-methoxy-4-(trifluoromethoxy)pyridine-5-carbonyl chloride (CAS No. 1804361-94-1): An Overview

2-Iodo-3-methoxy-4-(trifluoromethoxy)pyridine-5-carbonyl chloride (CAS No. 1804361-94-1) is a versatile and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound is characterized by its unique combination of halogen, methoxy, and trifluoromethoxy substituents, which confer it with a range of valuable properties for pharmaceutical and chemical applications.

The molecular structure of 2-Iodo-3-methoxy-4-(trifluoromethoxy)pyridine-5-carbonyl chloride consists of a pyridine ring substituted with an iodo group at the 2-position, a methoxy group at the 3-position, and a trifluoromethoxy group at the 4-position. The presence of these functional groups imparts specific reactivity and biological activity to the molecule, making it an attractive starting material for the synthesis of more complex molecules.

One of the key features of 2-Iodo-3-methoxy-4-(trifluoromethoxy)pyridine-5-carbonyl chloride is its ability to undergo various chemical transformations. The iodo group can be readily replaced through nucleophilic substitution reactions, allowing for the introduction of a wide range of functional groups. This versatility is particularly useful in the development of new pharmaceuticals, where the ability to fine-tune the properties of a molecule is crucial.

The methoxy and trifluoromethoxy groups in 2-Iodo-3-methoxy-4-(trifluoromethoxy)pyridine-5-carbonyl chloride also play important roles in modulating its reactivity and biological activity. The methoxy group can enhance solubility and stability, while the trifluoromethoxy group can influence electronic properties and metabolic stability. These properties make the compound suitable for use in drug discovery and development processes.

In recent years, there has been a growing interest in the use of fluorinated compounds in medicinal chemistry due to their unique biological properties. The trifluoromethoxy group in 2-Iodo-3-methoxy-4-(trifluoromethoxy)pyridine-5-carbonyl chloride has been shown to improve drug-like properties such as lipophilicity, metabolic stability, and binding affinity to target proteins. This has led to its application in the design of novel therapeutic agents for various diseases.

The carbonyl chloride functionality in 2-Iodo-3-methoxy-4-(trifluoromethoxy)pyridine-5-carbonyl chloride is another important feature that contributes to its utility. This reactive group can undergo nucleophilic acyl substitution reactions, making it an excellent starting material for the synthesis of amides, esters, and other derivatives. These derivatives can be further functionalized to create a diverse array of compounds with potential therapeutic applications.

The synthesis of 2-Iodo-3-methoxy-4-(trifluoromethoxy)pyridine-5-carbonyl chloride typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for its production, making it more accessible for research and industrial applications.

In addition to its use as a building block in organic synthesis, 2-Iodo-3-methoxy-4-(trifluoromethoxy)pyridine-5-carbonyl chloride has also been explored for its potential biological activities. Studies have shown that compounds derived from this scaffold exhibit promising pharmacological profiles, including anti-inflammatory, anti-cancer, and anti-viral activities. These findings highlight the potential of this compound as a lead structure for drug discovery efforts.

The safety profile of 2-Iodo-3-methoxy-4-(trifluorometh oxy)pyridine-5-carbonyl chloride is an important consideration in its use as a research chemical. While it is not classified as a hazardous or controlled substance, appropriate handling precautions should be taken to ensure safe usage in laboratory settings. This includes wearing personal protective equipment (PPE) such as gloves and goggles, working under a fume hood, and following standard laboratory safety protocols.

In conclusion, 2-Iodo-3-meth oxy -4-(trifluorom eth oxy)pyri dine -5-carbo nyl chlor ide (CAS No. 1804361 -94 -1) is a highly functionalized compound with significant potential in medicinal chemistry and organic synthesis. Its unique combination of substituents makes it an attractive starting material for the development of novel therapeutic agents. Ongoing research continues to uncover new applications and optimize synthetic methods for this versatile compound.